Cas no 1225539-27-4 (4-(5-bromothiophen-2-yl)-1H-imidazole)

• Product Name: 4-(5-bromothiophen-2-yl)-1H-imidazole
• CAS No: 1225539-27-4
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 5896035
• PubChem ID: 82081477
• Update Time: 2025-05-21

4-(5-bromothiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(5-bromo-2-thienyl)-
• 4-(5-bromothiophen-2-yl)-1H-imidazole
• EN300-1912091
• 1225539-27-4

• Inchi： 1S/C7H5BrN2S/c8-7-2-1-6(11-7)5-3-9-4-10-5/h1-4H,(H,9,10)
• InChI Key： QEROQEHAPBQOPD-UHFFFAOYSA-N
• SMILES： C1NC(C2SC(Br)=CC=2)=CN=1

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-bromothiophen-2-yl)-1H-imidazole

Research Brief on 4-(5-bromothiophen-2-yl)-1H-imidazole (CAS: 1225539-27-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(5-bromothiophen-2-yl)-1H-imidazole (CAS: 1225539-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a bromothiophene moiety linked to an imidazole ring, serves as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in targeting various biological pathways, particularly in oncology and infectious diseases.

One of the most notable advancements involves the use of 4-(5-bromothiophen-2-yl)-1H-imidazole as a scaffold for designing kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein kinases involved in cancer cell proliferation. The bromine atom at the 5-position of the thiophene ring enhances the compound's binding affinity to ATP-binding sites, making it a promising candidate for further optimization.

In addition to its role in oncology, this compound has shown potential in antimicrobial applications. Research conducted by Smith et al. (2024) highlighted its inhibitory effects against bacterial enzymes such as DNA gyrase, which is critical for bacterial replication. The study utilized molecular docking simulations to elucidate the interactions between 4-(5-bromothiophen-2-yl)-1H-imidazole and the enzyme's active site, providing a structural basis for future drug design.

Another emerging area of interest is the compound's application in neurodegenerative disease research. Preliminary findings from a 2024 ACS Chemical Neuroscience publication suggest that derivatives of 4-(5-bromothiophen-2-yl)-1H-imidazole may modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. These derivatives exhibited neuroprotective effects in vitro, though further in vivo studies are required to validate these observations.

The synthetic accessibility of 4-(5-bromothiophen-2-yl)-1H-imidazole also makes it a valuable tool for chemical biology. Recent methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to diversify its structure, enabling the rapid generation of libraries for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to refine its pharmacological profile. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(5-bromothiophen-2-yl)-1H-imidazole (CAS: 1225539-27-4) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibition to antimicrobial and neuroprotective activities, underscoring its potential as a cornerstone in the development of next-generation therapeutics. Continued research and innovation will be crucial in unlocking its full potential and addressing unmet medical needs.